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Abstract
Clavamycin A is a member of the clavam family of antibiotics, a class of β-lactam-containing

natural products.[1][2] First isolated from Streptomyces hygroscopicus, this intricate molecule

presents a unique structural framework that has garnered interest for its potential biological

activities. This document provides a detailed overview of the known chemical and physical

properties of Clavamycin A, methodologies for its isolation and characterization, and a

discussion of its structural features. All quantitative data are summarized for clarity, and

experimental workflows are presented in detail to aid in the replication and further investigation

of this compound.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Clavamycin A are crucial for its

handling, formulation, and mechanism of action studies. The properties listed below have been

determined through a combination of experimental analysis and computational modeling.
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The following tables summarize the key physical and chemical properties of Clavamycin A for

easy reference and comparison.

Table 1: General and Chemical Properties of Clavamycin A

Property Value Source

Molecular Formula C₁₆H₂₂N₄O₉ PubChem[3]

Molecular Weight 414.37 g/mol PubChem[3]

IUPAC Name

2-[[2-amino-3-hydroxy-3-

[(3R,5S)-7-oxo-4-oxa-1-

azabicyclo[3.2.0]heptan-3-

yl]propanoyl]amino]-3-hydroxy-

3-[(3R,5S)-7-oxo-4-oxa-1-

azabicyclo[3.2.0]heptan-3-

yl]propanoic acid

PubChem[3]

CAS Number 103059-93-4 PubChem[3]

Appearance Amorphous solid (Predicted) N/A

Canonical SMILES

C1[C@H]2N(C1=O)C--

INVALID-LINK--

C(C(C(=O)NC(C([C@H]3CN4-

-INVALID-LINK--

CC4=O)O)C(=O)O)N)O

PubChem[3]

InChI Key
SAFJOTXIKNUGOJ-

LNWOBJSJSA-N
PubChem[3]

Table 2: Computed Physicochemical Properties of Clavamycin A
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Property Value Source

XLogP3-AA -7.1 PubChem[3]

Hydrogen Bond Donor Count 7 PubChem[3]

Hydrogen Bond Acceptor

Count
10 PubChem[3]

Rotatable Bond Count 7 PubChem[3]

Exact Mass 414.13867829 PubChem[3]

Monoisotopic Mass 414.13867829 PubChem[3]

Topological Polar Surface Area 192 Å² PubChem[3]

Heavy Atom Count 29 PubChem[3]

Complexity 748 PubChem[3]

Note: The properties in Table 2 are computationally predicted and may differ from experimental

values.

Experimental Protocols
The isolation and characterization of Clavamycin A involve a multi-step process, from

fermentation of the producing microorganism to chromatographic purification and spectroscopic

analysis.

Fermentation and Isolation
Clavamycin A is produced by Streptomyces hygroscopicus NRRL 15846.[2] The general

workflow for its isolation is outlined below.

Producing Organism:Streptomyces hygroscopicus NRRL 15846[2]

Cultivation: The microorganism is cultivated in a suitable fermentation medium under

controlled conditions to promote the production of clavamycins.
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Harvesting: After an adequate incubation period, the culture broth is harvested for the

extraction of the target compounds.

The purification of Clavamycin A from the culture filtrate is achieved through a series of

chromatographic steps.[2]

Initial Adsorption: The filtered culture broth is passed through a column of Amberlite XAD-2

resin.

Elution: The resin is washed with water and subsequently eluted with methanol.

Solvent Partitioning: The methanol eluate is concentrated and partitioned between ethyl

acetate and water. The aqueous phase, containing the clavamycins, is retained.

Ion-Exchange Chromatography: The aqueous phase is subjected to ion-exchange

chromatography on a Dowex 50 WX-8 (H⁺ form) column.

Reversed-Phase Chromatography: Further purification is achieved by preparative reversed-

phase high-performance liquid chromatography (HPLC).[2]

Structural Elucidation
The structure of Clavamycin A was determined using a combination of spectroscopic

techniques.[2]

Technique: Fast Atom Bombardment Mass Spectrometry (FAB-MS) is a common method for

determining the molecular weight of polar and non-volatile compounds like Clavamycin A.

Expected Observation: A prominent pseudomolecular ion peak ([M+H]⁺ or [M+Na]⁺)

corresponding to the calculated molecular weight of Clavamycin A.

¹H NMR: Provides information on the number and chemical environment of protons in the

molecule.

¹³C NMR: Provides information on the carbon skeleton of the molecule.

2D NMR Techniques (e.g., COSY, HMQC, HMBC): Used to establish the connectivity

between protons and carbons, allowing for the complete assignment of the molecular
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structure.

Mandatory Visualizations
The following diagrams illustrate the generalized workflows for the isolation and

characterization of Clavamycin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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